Cas no 870845-19-5 (Benzaldehyde, 4-(4-ethyl-1H-imidazol-1-yl)-3-methoxy-)

• Product name: Benzaldehyde, 4-(4-ethyl-1H-imidazol-1-yl)-3-methoxy-
• CAS No: 870845-19-5
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 832232
• PubChem ID: 73014045

Benzaldehyde, 4-(4-ethyl-1H-imidazol-1-yl)-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(4-ethyl-1H-imidazol-1-yl)-3-methoxy-
• 4-(4-ETHYL-1H-IMIDAZOL-1-YL)-3-METHOXY-BENZALDEHYDE
• SCHEMBL1237295
• 4-(4-ethyl-1h-imidazol-1-yl)-3-methoxybenzaldehyde
• Benzaldehyde,4-(4-ethyl-1H-imidazol-1-yl)-3-methoxy-
• 870845-19-5

• Inchi： InChI=1S/C13H14N2O2/c1-3-11-7-15(9-14-11)12-5-4-10(8-16)6-13(12)17-2/h4-9H,3H2,1-2H3
• InChI Key： RJWTUFXPOKOMJS-UHFFFAOYSA-N
• SMILES： CCC1=CN(C=N1)C2=C(C=C(C=C2)C=O)OC

Computed Properties

• Exact Mass: 230.10600
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1Ų
• XLogP3: 1.9

Experimental Properties

• PSA: 44.12000
• LogP: 2.25580